Ethyl 2-benzoylimino-3,4-dimethyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-benzoylimino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H16N2O3S/c1-4-20-14(19)12-10(2)17(3)15(21-12)16-13(18)11-8-6-5-7-9-11/h5-9H,4H2,1-3H3
• InChI Key: AETXUPHTVOYZKS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=NC(=O)C2=CC=CC=C2)S1)C)C
• Molecular Formula: C15H16N2O3S
• Molecular Weight: 304.4 g/mol
• Solubility: 0.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 476628-02-1

Description

Ethyl 2-benzoylimino-3,4-dimethyl-1,3-thiazole-5-carboxylate is a compound that belongs to the class of organic medicinal compounds known as thiazoles. Thiazoles are a significant class of organic medicinal compounds utilized as starting material for the synthesis of diverse range of heterocyclic analogues with promising therapeutic roles.

Synthesis Analysis

The synthesis of thiazole derivatives involves the use of 2-aminothiazoles as a starting material. The compounds are synthesized and characterized by FTIR and NMR. The synthesis process involves reactions such as donor–acceptor, intramolecular nucleophilic substitution, photochemical reaction, arylation, cycloaddition, oxidation, transformation, dimerization, etc.

Molecular Structure Analysis

Thiazole or 1,3-thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule.

Chemical Reactions Analysis

Thiazole undergoes various reactions such as donor–acceptor, intramolecular nucleophilic substitution, photochemical reaction, arylation, cycloaddition, oxidation, transformation, dimerization, etc.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been used as starting materials for the synthesis of a wide range of heterocyclic analogues with promising therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory, and analgesic agents .

Mode of Action

For instance, some thiazole derivatives have been found to exhibit cytotoxic activity on human tumor cell lines .

Biochemical Pathways

Thiazole derivatives have been found to affect various biochemical pathways, leading to their diverse biological activities .

Pharmacokinetics

Thiazole, a parent compound, is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents .

Result of Action

Thiazole derivatives have been found to exhibit a range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .

Future Directions

Thiazoles have been found to have diverse biological activities, and there is ongoing research into the development of new compounds related to this scaffold. These compounds have potential therapeutic roles as antibacterial, antifungal, anti-HIV, antioxidant, antitumor, anthelmintic, anti-inflammatory & analgesic agents. Future research will likely continue to explore these potentials and develop new thiazole-based compounds for various therapeutic applications.

Biochemical Analysis

Biochemical Properties

The nature of these interactions often involves the thiazole ring, which can undergo electrophilic substitution and nucleophilic substitution .

Cellular Effects

Thiazole derivatives have been found to have significant effects on various types of cells and cellular processes . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives are known to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .